5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate

• CAS RN: 10404-39-4
• Molecular Formula: C19H25NO6S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 5-(dimethylamino)-2,2-diphenylpentanoic acid;sulfuric acid
• InChI: InChI=1S/C19H23NO2.H2O4S/c1-20(2)15-9-14-19(18(21)22,16-10-5-3-6-11-16)17-12-7-4-8-13-17;1-5(2,3)4/h3-8,10-13H,9,14-15H2,1-2H3,(H,21,22);(H2,1,2,3,4)
• InChI Key: AKGRXOUIEANRSV-UHFFFAOYSA-N
• SMILES: CN(C)CCCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)O.OS(=O)(=O)O
• synonyms: 5-dimethylamino-2,2-diphenyl-pentanoic acid

Description

5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate, also known as DMV, is a synthetic compound that belongs to the family of diphenylalkylamines. It is commonly used in scientific research due to its unique properties and potential applications. DMV is a white crystalline powder that is soluble in water and has a molecular weight of 368.48 g/mol.

Mechanism Of Action

5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate acts as a fluorescent probe by binding to proteins and other biomolecules in cells. Its fluorescence properties allow researchers to track the movement and activity of these molecules in real-time. 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate also has a unique chemical structure that allows it to interact with biological membranes, making it a useful tool for studying membrane transport and lipid metabolism.

Biochemical And Physiological Effects

5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate has also been shown to have anti-inflammatory properties, making it a potential candidate for developing new anti-inflammatory drugs.

Advantages And Limitations For Lab Experiments

5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate has several advantages for use in lab experiments. It is highly soluble in water, making it easy to prepare solutions for experiments. 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate is also relatively stable and has a long shelf life. However, 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate has some limitations, including its potential toxicity and the need for specialized equipment to measure its fluorescence properties.

Future Directions

There are several potential future directions for research on 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate. One area of interest is the development of new antibiotics based on 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate's antimicrobial properties. Another area of interest is the use of 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate as a tool for studying membrane transport and lipid metabolism. Finally, there is potential for 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate to be used in the development of new anti-inflammatory drugs.

Synthesis Methods

5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate can be synthesized through several methods, including the reaction of 2,2-diphenylacetic acid with dimethylamine and sulfuric acid. The reaction is carried out under controlled conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate has been extensively studied for its potential applications in scientific research. It is commonly used as a fluorescent probe for studying membrane transport, protein binding, and enzyme activity. 5-(Dimethylamino)-2,2-diphenylvaleric acid sulfate has also been shown to have antimicrobial properties, making it a potential candidate for developing new antibiotics.